Cas no 1156603-97-2 (1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride)

1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butyl group enhances steric hindrance, improving selectivity in reactions such as sulfonamide formation. The compound exhibits high reactivity with amines and alcohols, facilitating the introduction of the pyrazole-sulfonyl moiety into target molecules. Its stability under standard handling conditions and compatibility with a range of solvents make it a practical choice for complex synthetic routes. This reagent is particularly valuable in medicinal chemistry for the development of biologically active compounds, including enzyme inhibitors and receptor modulators.
1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride structure
1156603-97-2 structure
Product Name:1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride
CAS No:1156603-97-2
MF:C7H11ClN2O2S
MW:222.692439317703
MDL:MFCD12192703
CID:4573713
PubChem ID:43531774
Update Time:2025-10-13

1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl-1H-pyrazole-4-sulfonyl chloride
    • 1-(tert-Butyl)-1H-pyrazole-4-sulfonyl chloride
    • 1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride
    • MDL: MFCD12192703
    • Inchi: 1S/C7H11ClN2O2S/c1-7(2,3)10-5-6(4-9-10)13(8,11)12/h4-5H,1-3H3
    • InChI Key: IPROHKMRBNXXDG-UHFFFAOYSA-N
    • SMILES: ClS(C1C=NN(C=1)C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 222.0229765 g/mol
  • Monoisotopic Mass: 222.0229765 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 60.3
  • Molecular Weight: 222.69

1-Tert-Butyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>

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